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Compound of Interest

1,5-Naphthyridine-4-carboxylic
Compound Name: o
aci

Cat. No.: B1354659

In-Depth Technical Guide: 1,5-Naphthyridine-4-
carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,5-Naphthyridine-4-carboxylic
acid, a heterocyclic compound of interest in medicinal chemistry and drug discovery. The
document details its chemical identifiers, physicochemical properties, a detailed synthesis
protocol, and explores its potential biological activities, particularly as an inhibitor of tankyrase
and phosphoinositide 3-kinase delta (PI3Kd). This guide is intended to serve as a valuable
resource for researchers and professionals engaged in the development of novel therapeutics.

Chemical Identifiers and Physicochemical
Properties

1,5-Naphthyridine-4-carboxylic acid is a key heterocyclic molecule. Its unique structure
forms the basis for its diverse chemical and biological properties.

Table 1: Chemical Identifiers for 1,5-Naphthyridine-4-carboxylic acid
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Identifier Type Value

CAS Number 79426-14-5

Molecular Formula CoHeN202

Molecular Weight 174.16 g/mol

IUPAC Name 1,5-Naphthyridine-4-carboxylic acid

InChi INChl=1S/C9H6N202/c12-9(13)6-4-8-7(11-5-
6)2-1-3-10-8/h1-5H,(H,12,13)

InChlKey HOQMKWWYYKCFZJF-UHFFFAOYSA-N

SMILES C1=CC2=C(C(=C1)C(=0)O)N=CC=N2

Table 2: Physicochemical Properties of 1,5-Naphthyridine-4-carboxylic acid

Property Value Source
pKa (predicted) 2.60+0.10 ChemicalBook][1]
Storage Temperature 2-8°C ChemicalBook[1]

Note: Experimental data for properties such as melting point and solubility were not available in
the searched literature.

Synthesis Protocol

A detailed experimental protocol for the synthesis of 1,5-Naphthyridine-4-carboxylic acid has
been described in patent literature. The synthesis proceeds via the hydrolysis of 1,5-
naphthyridine-4-carbonitrile.

Experimental Protocol: Synthesis of 1,5-Naphthyridine-4-carboxylic acid[2]
e Reactants:

o 1,5-naphthyridine-4-carbonitrile (240 mg, 1.55 mmol)
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[e]

Potassium hydroxide (KOH) (2.17 g, 38.6 mmol)

o

Water (H20) (9 mL)

[¢]

Isopropyl alcohol (IPA) (9 mL)

[¢]

Methyl tert-butyl ether (MTBE)

e Procedure:
o To a mixture of 1,5-naphthyridine-4-carbonitrile in H20 and IPA, add KOH at 25 °C.

Stir the mixture at 100 °C for 2 hours.

[e]

Concentrate the residue in vacuo.

o

[¢]

Pour the residue into water (5 mL).

[¢]

Extract the aqueous phase with MTBE.

» Logical Workflow for Synthesis:

Concentrate in vacuo
1,5-naphthyridine-4-carbonitrile + KOH + H20/IPA |9 Stir at 100°C for 2 hours Pour into H20 mmmag 1.5-Naphthyridine-4-carboxylic acid
Extract with MTBE

Click to download full resolution via product page
Synthesis of 1,5-Naphthyridine-4-carboxylic acid.

Biological Activity and Potential Sighaling Pathways

Derivatives of 1,5-naphthyridine have been investigated as potent inhibitors of key enzymes in
cellular signaling pathways, suggesting that 1,5-Naphthyridine-4-carboxylic acid may serve
as a valuable scaffold for the development of targeted therapies.

Tankyrase Inhibition and the Wnt/B-catenin Signaling
Pathway
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Several patents indicate that derivatives of 1,5-Naphthyridine-4-carboxylic acid are being
explored as tankyrase inhibitors. Tankyrases (TNKS1 and TNKS2) are members of the
poly(ADP-ribose) polymerase (PARP) family of enzymes that play a crucial role in the Wnt/[3-
catenin signaling pathway.

In the absence of a Wnt signal, a "destruction complex" composed of Axin, APC, GSK3, and
CK1a phosphorylates -catenin, targeting it for ubiquitination and subsequent proteasomal
degradation. Tankyrases PARsylate (poly-ADP-ribosylate) Axin, leading to its ubiquitination and
degradation. This destabilizes the destruction complex, allowing [3-catenin to accumulate,
translocate to the nucleus, and activate the transcription of target genes involved in cell
proliferation and survival.

Inhibition of tankyrase by a molecule like a 1,5-Naphthyridine-4-carboxylic acid derivative
would stabilize Axin, thereby promoting the degradation of 3-catenin and downregulating Wnt
signaling. This makes tankyrase an attractive target for cancers with aberrant Wnt pathway
activation.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1354659?utm_src=pdf-body
https://www.benchchem.com/product/b1354659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Wnt/B-catenin Pathway

Whnt Ligand

inds

Frizzled Receptor 1,5-Naphthyridine-4-carboxylic acid

(as an inhibitor)

inhibits

PARsylates for degradation

Destruction Complex
(APC, GSK3p, CK1a)

bhosphorylates for degradation

[B-catenin

translocates

Proteasome

TCF/LEF

aftivates

Target Gene Transcription']

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

PI3K¢ Signaling Pathway

B-cell Receptor (BCR)
Activation

1,5-Naphthyridine-4-carboxylic acid

(as an inhibitor)

inhibits

sphorylates

hctivates

hctivates

promotes

Cell Survival & Proliferation']

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

6/8 Tech Support


https://www.benchchem.com/product/b1354659?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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